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Compound of Interest

Compound Name: Morpholinoethanol

Cat. No.: B8693651

For Researchers, Scientists, and Drug Development Professionals

Introduction

Morpholinoethanol, also known as N-(2-hydroxyethyl)morpholine, is a versatile organic
compound with a unique combination of functional groups, including a tertiary amine, a
hydroxyl group, and an ether linkage.[1][2] This structure imparts a high boiling point, good
thermal stability, and miscibility with water and other organic solvents, making it a promising,
yet underexplored, solvent for a variety of chemical transformations.[1][3] These application
notes provide an overview of the potential uses of Morpholinoethanol as a solvent in specific
chemical reactions, along with generalized experimental protocols.

While primarily recognized as a crucial intermediate in the synthesis of numerous active
pharmaceutical ingredients (APIs) such as Mycophenolate Mofetil, Nimorazole, and
Morniflumate, its application as a solvent is an emerging area of interest.[4][5] Its high polarity
and coordinating ability may offer advantages in reactions requiring high temperatures and
stabilization of charged intermediates or metal catalysts.[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Morpholinoethanol is presented
below. This data is essential for its evaluation as a solvent in reaction design and process
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development.

Property Value Reference
CAS Number 622-40-2 [31[6]
Molecular Formula CeH13NO2 [2][6]
Molecular Weight 131.17 g/mol [2][6]
Appearance Colorless to pale yellow liquid [3][6]
Boiling Point 225-230 °C [6]

Melting Point -2°C [7]

Density ~1.08 g/cm? at 20°C [3]

Flash Point 98 °C

N Miscible with water and polar
Solubility ] [11[3]
organic solvents

pKa 14.88 (Predicted) [1]

Applications in Chemical Synthesis

Due to its high boiling point and polar nature, Morpholinoethanol can be considered as a
potential solvent for various chemical reactions, particularly those requiring elevated
temperatures and good solubility of polar reagents and catalysts.

Palladium-Catalyzed Cross-Coupling Reactions (Suzuki-
Miyaura and Heck)

Application Overview:

Palladium-catalyzed cross-coupling reactions are fundamental tools in modern organic
synthesis, particularly for the formation of carbon-carbon bonds. The choice of solvent is critical
as it influences catalyst stability, solubility of reactants, and overall reaction kinetics. While
common solvents include DMF, dioxane, and toluene, high-boiling polar aprotic solvents can be
advantageous in certain cases.[8][9] Morpholinoethanol, with its high boiling point and polar
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character, presents a potential alternative solvent for these reactions, especially when sluggish

reactivity is observed in lower-boiling solvents. Its coordinating amine and hydroxyl groups may

also help to stabilize the palladium catalyst.

Generalized Protocol for a Suzuki-Miyaura Coupling Reaction using Morpholinoethanol as a

Solvent:

Disclaimer: This is a generalized protocol and requires optimization for specific substrates.

Materials:

Aryl halide (1.0 equiv)

Boronic acid or boronic ester (1.2-1.5 equiv)
Palladium catalyst (e.g., Pd(PPhs)s4, 1-5 mol%)
Base (e.g., K2COs, Cs2C0s3, 2.0-3.0 equiv)
Morpholinoethanol (solvent)

Inert gas (Nitrogen or Argon)

Procedure:

To a dry reaction vessel, add the aryl halide, boronic acid (or ester), base, and palladium
catalyst.

Evacuate and backfill the vessel with an inert gas (repeat 3 times).

Add Morpholinoethanol (to achieve a concentration of 0.1-0.5 M with respect to the aryl
halide).

Heat the reaction mixture to the desired temperature (e.g., 80-150 °C) with stirring.
Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, GC-MS).

Upon completion, cool the reaction mixture to room temperature.
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 Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine
to remove Morpholinoethanol and inorganic salts.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

» Purify the crude product by a suitable method (e.g., column chromatography,
recrystallization).

Generalized Protocol for a Heck Reaction using Morpholinoethanol as a Solvent:
Disclaimer: This is a generalized protocol and requires optimization for specific substrates.

Materials:

Aryl or vinyl halide (1.0 equiv)

e Alkene (1.1-2.0 equiv)

o Palladium catalyst (e.g., Pd(OAc)z, 1-5 mol%)

e Phosphine ligand (if required, e.g., PPhs, 2-10 mol%)
e Base (e.g., EtaN, NaOAc, 1.5-3.0 equiv)

e Morpholinoethanol (solvent)

 Inert gas (Nitrogen or Argon)

Procedure:

To a dry reaction vessel, add the palladium catalyst and phosphine ligand (if used).

Evacuate and backfill the vessel with an inert gas.

Add Morpholinoethanol, the aryl or vinyl halide, the alkene, and the base.

Heat the reaction mixture to the desired temperature (e.g., 100-180 °C) with stirring.
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Monitor the reaction progress by a suitable analytical technique.

Upon completion, cool the reaction mixture to room temperature.

Work-up the reaction as described in the Suzuki-Miyaura protocol.

Purify the crude product by a suitable method.

Logical Workflow for Considering Morpholinoethanol as a Solvent:

Reaction requires Good
high temperature (>150°C) Successful Protocol
Consider Morpholinoethanol Perform small-scale Optimize reaction Evaluate product yield A
as a solvent solubility tests. monitor progress conditions (temp, conc.) and purity VY

Poor solubility of Poor a
reactants/catalyst in Unsuitable Solvent

common solvents

Run test reaction and

>

Click to download full resolution via product page

Caption: Decision workflow for using Morpholinoethanol.

Carbonylation Reactions

Application Overview:

Carbonylation reactions involve the introduction of carbon monoxide into a substrate, often

catalyzed by transition metals. These reactions are frequently performed at high pressures and

temperatures. The high boiling point and stability of Morpholinoethanol could make it a
suitable solvent for such demanding conditions. Furthermore, its ability to dissolve polar
substrates and catalysts is advantageous.

Generalized Protocol for an Aminocarbonylation Reaction using Morpholinoethanol as a
Solvent:

Disclaimer: This is a generalized protocol and requires optimization for specific substrates.
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Materials:

Aryl or vinyl halide (1.0 equiv)

Amine (1.2-2.0 equiv)

Palladium catalyst (e.g., PdCI2(PPhs)z, 1-5 mol%)

Base (e.g., EtsN, 2.0-4.0 equiv)

Morpholinoethanol (solvent)

Carbon monoxide (CO) gas

Procedure:

Place the aryl or vinyl halide, palladium catalyst, and base in a high-pressure reactor.

« Add Morpholinoethanol as the solvent.

o Seal the reactor and purge with carbon monoxide several times.

o Pressurize the reactor with carbon monoxide to the desired pressure (e.g., 10-50 atm).

» Heat the reaction mixture to the desired temperature (e.g., 100-180 °C) with vigorous stirring.
e Maintain the CO pressure and temperature for the required reaction time.

 After the reaction is complete, cool the reactor to room temperature and carefully vent the
excess CO in a well-ventilated fume hood.

o Work-up the reaction mixture as described in the Suzuki-Miyaura protocol.
» Purify the crude product by a suitable method.

Signaling Pathway Analogy for Solvent-Catalyst Interaction:
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Caption: Solvent-catalyst interaction pathway.

Nanoparticle Synthesis

Application Overview:

The synthesis of nanoparticles often involves the reduction of metal salts in a solvent. The
solvent plays a crucial role in controlling the size, shape, and stability of the resulting
nanoparticles. High-boiling, coordinating solvents can act as both the reaction medium and a
capping agent to prevent agglomeration. Morpholinoethanol's hydroxyl and amine
functionalities could provide a stabilizing coordination sphere around growing nanopatrticles.

Generalized Protocol for the Synthesis of Metal Nanoparticles using Morpholinoethanol as a
Solvent:

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b8693651?utm_src=pdf-body-img
https://www.benchchem.com/product/b8693651?utm_src=pdf-body
https://www.benchchem.com/product/b8693651?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8693651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Disclaimer: This is a generalized protocol and requires optimization for specific metal

precursors.

Materials:

o Metal salt precursor (e.g., HAuCls, AQNO3)

e Reducing agent (e.g., NaBHa, ascorbic acid)

» Morpholinoethanol (solvent and stabilizing agent)

Procedure:

Dissolve the metal salt precursor in Morpholinoethanol in a reaction flask with stirring.
Heat the solution to a specific temperature (e.g., 60-120 °C) to facilitate the reduction.

In a separate container, dissolve the reducing agent in a small amount of
Morpholinoethanol.

Slowly add the reducing agent solution to the heated metal salt solution with vigorous
stirring.

A color change should be observed, indicating the formation of nanoparticles.

Continue stirring the reaction mixture at the elevated temperature for a specified period to
allow for particle growth and stabilization.

Cool the nanopatrticle suspension to room temperature.

The nanoparticles can be isolated by centrifugation and washed with a suitable solvent (e.g.,
ethanol) to remove excess reactants and Morpholinoethanol.

Characterize the size, shape, and composition of the nanoparticles using appropriate
techniques (e.g., TEM, UV-Vis spectroscopy).

Experimental Workflow for Nanoparticle Synthesis:
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Caption: Workflow for nanopatrticle synthesis.

Safety and Handling

Morpholinoethanol is an irritant to the eyes, skin, and respiratory system.[1] Appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn when handling this chemical. All manipulations should be performed in a well-
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ventilated fume hood. For detailed safety information, please refer to the Material Safety Data
Sheet (MSDS).

Conclusion

Morpholinoethanol possesses a range of properties that make it a potentially valuable solvent
for various chemical reactions, particularly those conducted at elevated temperatures. While its
primary role to date has been as a synthetic intermediate, these application notes provide a
starting point for exploring its utility as a high-boiling, polar aprotic solvent. The generalized
protocols offered herein are intended to serve as a foundation for further investigation and
optimization by researchers in both academic and industrial settings. Experimental validation is
crucial to determine the efficacy of Morpholinoethanol as a solvent for specific chemical
transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8693651#using-morpholinoethanol-as-a-solvent-for-
specific-chemical-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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